Cas no 1251603-23-2 (2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(2,6-dimethylphenyl)acetamide)

• Product Name: 2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(2,6-dimethylphenyl)acetamide
• CAS No: 1251603-23-2
• MF: C₂₁H₂₅N₅O₂S
• MW: 411.52050280571
• CID: 5894948
• PubChem ID: 49662875
• Update Time: 2025-05-24

2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(2,6-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(2,6-dimethylphenyl)acetamide
• 2-(8-cyclohexylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)-N-(2,6-dimethylphenyl)acetamide
• 2-[8-(cyclohexylsulfanyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2,6-dimethylphenyl)acetamide
• 2-(8-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(2,6-dimethylphenyl)acetamide
• F3406-5231
• CHEMBL4582235
• AKOS024484272
• 1251603-23-2

• Inchi： 1S/C21H25N5O2S/c1-14-7-6-8-15(2)18(14)23-17(27)13-26-21(28)25-12-11-22-20(19(25)24-26)29-16-9-4-3-5-10-16/h6-8,11-12,16H,3-5,9-10,13H2,1-2H3,(H,23,27)
• InChI Key： YPKRIMKJLZEBRH-UHFFFAOYSA-N
• SMILES： S(C1C2=NN(CC(NC3C(C)=CC=CC=3C)=O)C(N2C=CN=1)=O)C1CCCCC1

Computed Properties

• Exact Mass: 411.17289623g/mol
• Monoisotopic Mass: 411.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 103Ų

Additional information on 2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(2,6-dimethylphenyl)acetamide

Comprehensive Overview of 2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(2,6-dimethylphenyl)acetamide (CAS No. 1251603-23-2)

The compound 2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(2,6-dimethylphenyl)acetamide, identified by its CAS No. 1251603-23-2, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the triazolopyrazine core and cyclohexylsulfanyl moiety, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a modulator of specific biological pathways, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in cancer research and neurodegenerative disease studies. The 2,6-dimethylphenyl group in this compound suggests potential lipophilicity, which could enhance its blood-brain barrier permeability—a critical factor in CNS drug development. This aligns with frequent search queries like "blood-brain barrier penetrating compounds" and "CNS-active small molecules," reflecting the scientific community's growing focus on neurological disorders.

The triazolopyrazine scaffold, a key feature of this molecule, is known for its versatility in medicinal chemistry. It often serves as a bioisostere for purine bases, enabling interactions with kinases and G-protein-coupled receptors (GPCRs). Such properties are highly relevant to current investigations into immuno-oncology and inflammatory diseases, addressing common search terms like "kinase inhibitor design" and "GPCR-targeted therapies." The acetamide linkage further enhances its potential as a protease inhibitor, a hot topic in antiviral drug research.

Synthetic accessibility is another notable aspect of CAS No. 1251603-23-2. The cyclohexylsulfanyl substituent offers opportunities for structure-activity relationship (SAR) studies, a frequent subject in organic chemistry forums and patent literature. Researchers investigating "scaffold hopping strategies" or "sulfanyl group effects on bioavailability" would find this compound particularly intriguing. Its molecular weight (~400 g/mol) and moderate complexity position it favorably within Lipinski's rule of five, addressing the persistent industry question: "What makes a good drug-like molecule?"

From an analytical perspective, the compound's UV-active chromophores (triazolopyrazine and aromatic acetamide) facilitate detection via HPLC-UV, a technique widely discussed in "analytical method development" circles. The 2,6-dimethylphenyl group also suggests distinct NMR signatures, useful for structural verification—a crucial step in quality control protocols for pharmaceutical intermediates. These attributes respond to frequent queries about "characterization of complex heterocycles" in research publications.

In conclusion, 2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(2,6-dimethylphenyl)acetamide represents a compelling case study in modern medicinal chemistry. Its structural motifs intersect with multiple trending research areas, from targeted protein degradation to allosteric modulator design. As the scientific community continues to explore its potential, this compound may emerge as a valuable tool for addressing unmet medical needs, particularly in personalized therapeutics and multi-target drug strategies.